(1H-indol-5-yl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: 1H-indol-5-yl-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C24H24N4O2/c1-16-5-2-3-7-20(16)23-26-22(30-27-23)13-17-6-4-12-28(15-17)24(29)19-8-9-21-18(14-19)10-11-25-21/h2-3,5,7-11,14,17,25H,4,6,12-13,15H2,1H3
• InChI Key: SPSDANDCBPNTJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CC3CCCN(C3)C(=O)C4=CC5=C(C=C4)NC=C5
• Molecular Formula: C24H24N4O2
• Molecular Weight: 400.5 g/mol
• CAS No.: 1706318-45-7

Description

(1H-indol-5-yl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C24H24N4O2 and its molecular weight is 400.482. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A novel series of various 1-[5-(1H-indol-3-ylmethoxymethyl)-2-phenyl-[1,3,4]oxadiazol-3-yl]-ethanone derivatives, including intermediates resembling the target compound, were synthesized. These compounds were characterized using IR, 1H & 13C-NMR, mass spectral data, and elemental analysis. The synthesis aimed at evaluating their potential antibacterial and antifungal activities, highlighting the compound's relevance in developing antimicrobial agents (Nagarapu & Pingili, 2014).

Biological Evaluation for H4 Antagonism

In a study on the preparation and biological evaluation of indole, benzimidazole, and thienopyrrole piperazine carboxamides, potent human histamine H4 antagonists were identified. The structural derivatives of indoly-2-yl-(4-methyl-piperazin-1-yl)-methanones, closely related to the chemical structure of interest, demonstrated efficacy in vitro mast cell and eosinophil chemotaxis assays. This research signifies the potential of such compounds in treating allergic and inflammatory conditions (Venable et al., 2005).

Antimicrobial Activity

A series of new 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives were synthesized and evaluated for in vitro antibacterial and antifungal activities. The structure-related compounds showcased good antimicrobial activity against tested pathogenic bacterial and fungal strains, indicating the potential of such chemical structures in antimicrobial research (Mallesha & Mohana, 2014).

Chemical Synthesis and Structural Analysis

Synthetic approaches towards the creation of novel heterocyclic compounds, including those incorporating elements of the target compound, have been explored. These syntheses involve creating biologically active molecules with potential applications in pharmaceuticals, highlighting the compound's utility in diverse synthetic routes (Katritzky, Singh, & Bobrov, 2004).